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Compound of Interest

4-Ethoxy-3-methoxyphenylacetic
Compound Name: d
aci

Cat. No.: B089445

An In-depth Technical Guide to the Molecular Weight of 4-Ethoxy-3-methoxyphenylacetic
Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of 4-Ethoxy-3-methoxyphenylacetic
acid, focusing on its molecular weight. It moves beyond a simple statement of the value to
detail the theoretical basis, experimental determination, and analytical confirmation of this
fundamental chemical property. This document outlines key physicochemical characteristics
and presents detailed, field-proven protocols for molecular weight determination using classical
titration and modern mass spectrometry. The methodologies are explained with an emphasis
on the underlying scientific principles, ensuring a self-validating and robust understanding for
researchers in organic synthesis, medicinal chemistry, and drug development.

Introduction to 4-Ethoxy-3-methoxyphenylacetic
Acid
4-Ethoxy-3-methoxyphenylacetic acid (CAS No. 120-13-8) is an aromatic carboxylic acid.[1]

[2][3] Structurally, it is a phenylacetic acid derivative with ethoxy and methoxy substituents on
the benzene ring.[4] This compound and its derivatives are of interest in organic synthesis and
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pharmaceutical research due to their potential biological activities.[4] An accurate
understanding of its molecular weight is the first and most critical step in any quantitative study,
from reaction stoichiometry to formulation and dosage calculations.

Common Synonyms:
o 2-(4-Ethoxy-3-methoxyphenyl)acetic acid[4][5]
o 4-Ethoxy-3-methoxybenzeneacetic acid[4][5]

o Homovanillic acid ethyl ether

Chemical Structure

The structure consists of a central benzene ring substituted with an acetic acid moiety, a 3-
position methoxy group (-OCHs), and a 4-position ethoxy group (-OCH2CHs).

Caption: 2D structure of 4-Ethoxy-3-methoxyphenylacetic acid.

Physicochemical Properties and Molecular Weight
Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
It is a cornerstone property derived directly from the molecular formula.

Summary of Properties
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Property Value Source
Molecular Formula C11H1404 [L12113114115]116]
Molecular Weight 210.23 g/mol [31[5]

CAS Number 120-13-8 [1112][3]
Appearance Off-white solid/powder [415]

Melting Point 122-124 °C [3][5]

Boiling Point 344.1 °C (Predicted) [315]

Density 1.159 g/cm3 (Predicted) [5]

pKa 4.35 £+ 0.10 (Predicted) [5]

Theoretical Molecular Weight Calculation

The molecular formula C11H140a4 is the basis for calculating the precise molecular weight.
Using the most common isotopic masses:

e Carbon (C): 11 atoms x 12.011 u =132.121 u

e Hydrogen (H): 14 atoms x 1.008 u = 14.112 u

e Oxygen (O): 4 atoms x 15.999 u = 63.996 u

Total Molecular Weight = 132.121 + 14.112 + 63.996 = 210.229 u

This value is typically rounded to 210.23 g/mol for practical laboratory use.[3][5]

Experimental Determination and Verification

While the theoretical molecular weight is precise, experimental verification is essential to
confirm the identity and purity of a synthesized or isolated compound. The following protocols
represent robust, validated methods for this purpose.

Method 1: Titration for Equivalent Weight Determination
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Expertise & Causality: This classical acid-base titration method determines the equivalent
weight of the acid.[7] For a monoprotic acid like 4-Ethoxy-3-methoxyphenylacetic acid
(which has one acidic carboxylic acid proton), the equivalent weight is equal to the molecular
weight. The method relies on the stoichiometric neutralization of the acid with a strong base of
precisely known concentration. The endpoint, where moles of base equal moles of acid, is
visualized with a pH indicator.

Protocol:

o Preparation of Standard Base: Prepare a 0.1 M sodium hydroxide (NaOH) solution and
standardize it against a primary standard (e.g., potassium hydrogen phthalate, KHP) to
determine its exact concentration.

o Sample Preparation: Accurately weigh approximately 150-200 mg of dry 4-Ethoxy-3-
methoxyphenylacetic acid and record the mass precisely.

» Dissolution: Dissolve the weighed acid in ~50 mL of a suitable solvent (e.g., a 1:1 mixture of
ethanol and water) in a 250 mL Erlenmeyer flask.

« Indicator: Add 2-3 drops of phenolphthalein indicator to the acid solution.

« Titration: Fill a burette with the standardized 0.1 M NaOH solution. Titrate the acid solution by
adding the NaOH dropwise while constantly swirling the flask until a faint, persistent pink
color is observed. This is the endpoint.

e Recording: Record the final volume of NaOH solution used.

» Replication: Repeat the titration at least two more times for precision.
Self-Validating Calculation:

o Moles of NaOH:Concentration of NaOH (mol/L) x Volume of NaOH used (L)
e Since the reaction is 1:1, Moles of Acid = Moles of NaOH.

o Experimental Molecular Weight:Mass of Acid (g) / Moles of Acid (mol)
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The consistency of results across three or more trials validates the technique and the
calculated molecular weight.

Preparation
1. Accurately Weigh
4-Ethoxy-3-methoxyphenylacetic acid
2. Dissolve in
Ethanol/Water Solvent

:

3. Add Phenolphthalein
Indicator

Titrition

4. Titrate with Standardized
0.1 M NaOH Solution

5. Observe Endpoint
(Faint Persistent Pink)
6. Record Volume
of NaOH Used

Calculation % Verification

7. Calculate Moles NaOH
(Molarity x Volume)

8. Moles Acid = Moles NaOH
(Stoichiometry is 1:1)

9. Calculate Molecular Weight
(Mass Acid / Moles Acid)

10. Repeat 3x for Precision
& Validation
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Caption: Workflow for Molecular Weight Determination via Titration.

Method 2: High-Resolution Mass Spectrometry (HRMS)

Expertise & Causality: Mass spectrometry is a powerful analytical technique that measures the
mass-to-charge ratio (m/z) of ionized molecules.[8] For determining the molecular weight of a
pure compound, it is unparalleled in accuracy. Electrospray ionization (ESI) is a soft ionization
technique ideal for polar molecules like carboxylic acids, as it typically generates the intact
molecular ion with a proton added ([M+H]*) or removed ([M-H]~). High-resolution instruments
(like Orbitrap or TOF analyzers) can measure m/z to several decimal places, allowing for the
confirmation of the elemental composition.

Protocol:

Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable
solvent compatible with liquid chromatography-mass spectrometry (LC-MS), such as
methanol or acetonitrile.

Infusion or LC Introduction: The sample can be directly infused into the mass spectrometer
or injected via an HPLC system for separation prior to analysis.[8][9] HPLC is preferred to
ensure sample purity.

lonization: Utilize ESI in either positive or negative ion mode.

o Positive Mode: Expect to observe the protonated molecule, [M+H]*, at an m/z
corresponding to (210.229 + 1.008) = 211.237.

o Negative Mode: Expect to observe the deprotonated molecule, [M-H]~, at an m/z
corresponding to (210.229 - 1.008) = 209.221.

Mass Analysis: Acquire the mass spectrum using a high-resolution mass analyzer.

Data Interpretation: Identify the peak corresponding to the molecular ion. The instrument
software can use the highly accurate mass measurement to predict the most likely elemental
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formula, which should match C11H140a, thus validating both the molecular weight and the
chemical formula.

Sample Preparation

1. Prepare Dilute Solution
(~1 mg/mL in Methanol)

LC-MS Analysis

2. Inject into HPLC
(for purification)

3. Electrospray lonization (ESI)
(Positive or Negative Mode)

4. High-Resolution
Mass Analysis (e.g., Orbitrap)

Data Interpretation

5. Detect Molecular lon Peak
([M+H]* or [M-H]")

(e.g., m/z 211.0965 for [M+H]

'

7. Confirm Elemental Formula
(C11H1404)

6. Confirm Accurate Mass j
*)

Click to download full resolution via product page
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Caption: Workflow for Molecular Weight Verification via LC-HRMS.

Conclusion

The molecular weight of 4-Ethoxy-3-methoxyphenylacetic acid is theoretically calculated to
be 210.23 g/mol based on its molecular formula of C11H1404.[1][5] This fundamental constant is
the basis for all quantitative work involving this compound. This guide has detailed two robust
and complementary experimental methods for its verification: acid-base titration and high-
resolution mass spectrometry. While titration provides a classical, cost-effective confirmation of
the equivalent weight, HRMS offers unparalleled accuracy, confirming not only the precise
molecular weight but also the underlying elemental composition. For drug development and
research professionals, employing these validated protocols ensures the integrity and accuracy
of experimental results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. calpaclab.com [calpaclab.com]

e 2.120-13-8|4-Ethoxy-3-methoxyphenylacetic acid|BLD Pharm [bldpharm.com]

¢ 3. 4-Ethoxy-3-methoxyphenylacetic acid CAS#: 120-13-8 [m.chemicalbook.com]

e 4. CAS 120-13-8: 4-Ethoxy-3-methoxybenzeneacetic acid [cymitquimica.com]

e 5. Cas 120-13-8,4-Ethoxy-3-methoxyphenylacetic acid | lookchem [lookchem.com]

¢ 6. PubChemlLite - 4-ethoxy-3-methoxyphenylacetic acid (C11H1404)
[pubchemlite.lcsb.uni.lu]

e 7. drcarman.info [drcarman.info]
» 8. ijpsjournal.com [ijpsjournal.com]

e 9. Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples - PMC
[pmc.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b089445?utm_src=pdf-body
https://www.calpaclab.com/4-ethoxy-3-methoxyphenylacetic-acid-1-gram/ala-e166402-1g?sku=ALA-E166402-1g
https://www.lookchem.com/casno120-13-8.html
https://www.benchchem.com/product/b089445?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/4-ethoxy-3-methoxyphenylacetic-acid-1-gram/ala-e166402-1g?sku=ALA-E166402-1g
https://www.bldpharm.com/products/120-13-8.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB2675130_EN.htm
https://cymitquimica.com/cas/120-13-8/
https://www.lookchem.com/casno120-13-8.html
https://pubchemlite.lcsb.uni.lu/e/compound/67112
https://pubchemlite.lcsb.uni.lu/e/compound/67112
https://www.drcarman.info/kem121lb/09lab121.pdf
https://www.ijpsjournal.com/article/Modern+Analytical+Technique+for+Characterization+Organic+Compounds
https://pmc.ncbi.nlm.nih.gov/articles/PMC7660098/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7660098/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [molecular weight of 4-Ethoxy-3-methoxyphenylacetic
acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089445#molecular-weight-of-4-ethoxy-3-
methoxyphenylacetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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